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Compound of Interest

Compound Name: 3-Bromo-N,N-diphenylaniline

Cat. No.: B1284278 Get Quote

Ensuring the safe and compliant disposal of 3-Bromo-N,N-diphenylaniline is paramount for

laboratory safety and environmental protection. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage this chemical waste

effectively. Adherence to these protocols is essential to mitigate risks and comply with

regulatory standards.

Safety and Hazard Summary
3-Bromo-N,N-diphenylaniline is a chemical compound that requires careful handling due to

its associated hazards. It is harmful if swallowed, causes skin and eye irritation, may lead to an

allergic skin reaction, and can cause respiratory irritation.[1][2] Furthermore, it may have long-

lasting harmful effects on aquatic life.[1][2]
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Hazard Information Description

Signal Word Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH317: May cause an allergic skin

reactionH319: Causes serious eye

irritationH335: May cause respiratory

irritationH413: May cause long lasting harmful

effects to aquatic life

Precautionary Statements

P273: Avoid release to the environmentP280:

Wear protective gloves/ eye protection/ face

protectionP301 + P312 + P330: IF

SWALLOWED: Call a POISON CENTER/ doctor

if you feel unwell. Rinse mouth.P302 + P352: IF

ON SKIN: Wash with plenty of soap and

water.P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves

Storage Class 11: Combustible Solids

Disposal Protocol
The primary directive for the disposal of 3-Bromo-N,N-diphenylaniline is to entrust it to an

approved waste disposal plant.[3][4][5] It is crucial to adhere to both national and local

regulations governing chemical waste.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste" and specify the contents: "3-
Bromo-N,N-diphenylaniline".
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Do not mix with other waste streams. Keep it in its original container if possible, or a

compatible, properly labeled container.

Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE: chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1][2] If there is a risk of

dust generation, a type N95 dust mask is required.[1][2]

Container Management:

Ensure the waste container is securely sealed to prevent leaks or spills.

Store the sealed container in a designated, well-ventilated hazardous waste accumulation

area.

The storage area should be away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with the Safety Data Sheet (SDS) for 3-Bromo-N,N-
diphenylaniline.

Documentation:

Maintain a record of the amount of waste generated and the date of disposal.

Complete any required hazardous waste manifests or paperwork provided by your EHS

department or the disposal contractor.

Handling of Contaminated Materials:

Any materials, such as personal protective equipment, paper towels, or labware, that are

contaminated with 3-Bromo-N,N-diphenylaniline should be treated as hazardous waste.
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These items must be collected in a designated, sealed container and disposed of following

the same protocol as the chemical itself. Handle uncleaned containers as you would the

product itself.

Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of 3-Bromo-N,N-diphenylaniline.
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Caption: Disposal workflow for 3-Bromo-N,N-diphenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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